Cas no 2138559-38-1 (3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one)

• Product Name: 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one
• CAS No: 2138559-38-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6524202
• PubChem ID: 165491052
• Update Time: 2025-05-25

3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138559-38-1
• EN300-1159350
• 3-(cyclopropylmethoxy)-4-methylcyclohexan-1-one
• 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one

• Inchi： 1S/C11H18O2/c1-8-2-5-10(12)6-11(8)13-7-9-3-4-9/h8-9,11H,2-7H2,1H3
• InChI Key： HKLPBWOPBPLCEN-UHFFFAOYSA-N
• SMILES： O(CC1CC1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one

3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one (CAS No: 2138559-38-1)

Introduction to 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one

3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one, a compound with the CAS number 2138559-38-1, is an intriguing organic molecule that has garnered attention in both academic and industrial research. This compound belongs to the class of cyclic ketones, with a cyclohexanone backbone substituted by a cyclopropylmethoxy group at the 3-position and a methyl group at the 4-position. Its unique structure endows it with distinct chemical properties, making it a subject of interest in various fields, including medicinal chemistry, material science, and catalysis.

Structural Features and Synthesis

The molecule's structure is characterized by a six-membered cyclohexane ring with a ketone group at position 1, a methyl group at position 4, and a cyclopropylmethoxy substituent at position 3. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The synthesis of 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one typically involves multi-step organic reactions, including alkylation, oxidation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

Chemical Properties and Applications

This compound exhibits interesting physical and chemical properties due to its functional groups. The ketone group can participate in various nucleophilic additions, while the ether linkage provides additional reactivity. Recent studies have explored its potential as a building block in the construction of bioactive molecules, particularly in drug discovery programs targeting specific enzymes or receptors.

In terms of applications, 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one has shown promise in materials science as a precursor for advanced polymers or coatings. Its ability to undergo controlled polymerization under specific conditions makes it a valuable candidate for developing high-performance materials.

Recent Research Highlights

Recent research has focused on understanding the stereochemical outcomes of reactions involving 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one, particularly in asymmetric catalysis. Scientists have reported novel enantioselective syntheses of this compound using chiral catalysts, which could pave the way for its use in producing enantiomerically pure drugs.

Additionally, studies have investigated the compound's role in metabolic pathways and its interaction with biological systems. Preliminary findings suggest that it may modulate key enzymes involved in lipid metabolism, opening avenues for its exploration as a potential therapeutic agent.

Environmental and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one is crucial. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These studies aim to ensure that its production and use align with sustainable practices and regulatory standards.

In terms of handling, standard laboratory precautions are recommended when working with this compound to minimize exposure risks. Proper storage and disposal methods are essential to maintain safety and environmental integrity.

Conclusion

3-(Cyclopropylmethoxy)-4-methylcyclohexan-1-one (CAS No: 2138559-38-1) stands as a testament to the diversity and complexity of organic compounds that continue to drive innovation across multiple disciplines. With ongoing research uncovering new facets of its chemistry and applications, this compound holds significant potential for advancing both scientific knowledge and practical technologies.